Dimethyl 2-(2-oxopropyl)butanedioate
Overview
Description
Dimethyl 2-(2-oxopropyl)butanedioate, also known as dimethyl acetylenedicarboxylate (DMAD), is an organic compound with the chemical formula C8H10O4. It is a colorless liquid that is commonly used in organic synthesis due to its ability to act as a dienophile in Diels-Alder reactions. DMAD has a wide range of applications in scientific research, including in the synthesis of natural products, pharmaceuticals, and materials science.
Mechanism of Action
DMAD acts as a dienophile in Diels-Alder reactions, which involves the reaction of a diene with a dienophile to form a cyclic compound. DMAD reacts with dienes to form cycloadducts, which can be further modified to form complex organic molecules.
Biochemical and Physiological Effects:
DMAD is not commonly used in biochemical or physiological research, as it is primarily used in organic synthesis. However, it has been shown to have low toxicity and is not considered to be a significant health hazard.
Advantages and Limitations for Lab Experiments
DMAD is a versatile reagent that can be used in a wide range of organic synthesis reactions. It is relatively inexpensive and easy to handle, making it a popular choice for many laboratory experiments. However, it can be highly reactive and requires careful handling to avoid accidents or unwanted reactions.
List of
Future Directions
1. Development of new synthetic methods using DMAD as a dienophile.
2. Exploration of the use of DMAD in the synthesis of new natural products and pharmaceuticals.
3. Investigation of the mechanism of DMAD in Diels-Alder reactions.
4. Development of new applications for DMAD in materials science.
5. Study of the toxicity and environmental impact of DMAD.
Scientific Research Applications
DMAD has a wide range of applications in scientific research, including in the synthesis of natural products and pharmaceuticals. It is commonly used as a dienophile in Diels-Alder reactions, which are used to synthesize complex organic molecules. DMAD has also been used in the synthesis of biologically active compounds, such as antitumor agents and antibiotics.
properties
IUPAC Name |
dimethyl 2-(2-oxopropyl)butanedioate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14O5/c1-6(10)4-7(9(12)14-3)5-8(11)13-2/h7H,4-5H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZAANTJBNDXMFCN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)CC(CC(=O)OC)C(=O)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20855418 | |
Record name | Dimethyl 2-(2-oxopropyl)butanedioate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20855418 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
202.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
33950-49-1 | |
Record name | Dimethyl 2-(2-oxopropyl)butanedioate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20855418 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Dimethyl 2-(2-oxopropyl)butanedioate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.249.707 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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